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For Researchers, Scientists, and Drug Development Professionals

Introduction
CPN-219 is a selective hexapeptide agonist for the Neuromedin U receptor 2 (NMUR2).[1][2]

Expressed in the central nervous system, particularly the hypothalamus, NMUR2 has been

identified as a promising therapeutic target for obesity.[1][2] Preclinical studies have

demonstrated that activation of NMUR2 can lead to a reduction in food intake and subsequent

suppression of body weight gain.[1][2] These application notes provide a summary of the

current findings on CPN-219's efficacy on food intake and detailed protocols for replication and

further investigation.

Data Presentation
The following tables summarize the quantitative data from preclinical studies assessing the

effect of CPN-219 on food intake in mice.

Table 1: Effect of Intranasal CPN-219 on Food Intake and Body Weight
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Experimental Protocols
This section details the methodology for assessing the in-vivo efficacy of CPN-219 on food

intake based on published preclinical research.[1][2]

In-Vivo Food Intake Study in Mice
Objective: To evaluate the effect of intranasally administered CPN-219 on food consumption

and body weight in mice.

Materials:

CPN-219

Vehicle (e.g., saline)

Male ddY mice (5 weeks old)

Standard laboratory chow

Apparatus for intranasal administration

Metabolic cages for individual housing and food intake measurement

Analytical balance

Procedure:
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Animal Acclimation: House male ddY mice individually in metabolic cages for at least 3 days

to allow for acclimation to the new environment and measurement procedures. Maintain a

12-hour light/dark cycle and provide ad libitum access to standard chow and water.

Baseline Measurement: Measure and record the body weight and 24-hour food intake for

each mouse for 2-3 consecutive days to establish a baseline.

Compound Preparation: Prepare a 40 mM solution of CPN-219 in the chosen vehicle.

Prepare a vehicle-only solution to serve as a control.

Administration: On the day of the experiment, administer a 5 µL volume of the 40 mM CPN-
219 solution (totaling 200 nmol) or vehicle intranasally to each mouse.

Food Intake and Body Weight Monitoring: Immediately after administration, return the mice

to their cages with a pre-weighed amount of food. Measure and record cumulative food

intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) post-administration. Record the

body weight of each mouse at the 24-hour mark.

Behavioral Observation: Observe and record any behavioral changes, such as grooming and

anxiety-like behaviors, at regular intervals post-administration.

Data Analysis: Calculate the change in food intake and body weight from baseline for both

the CPN-219 treated and vehicle control groups. Perform statistical analysis (e.g., t-test or

ANOVA) to determine the significance of any observed differences.
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Caption: CPN-219 binds to and activates NMUR2 in the hypothalamus, leading to decreased

food intake.
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Caption: Workflow for assessing the effect of CPN-219 on food intake in a mouse model.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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